Cas no 190595-03-0 (Benzoic acid, 4-fluoro-3-sulfino-)

• Product Name: Benzoic acid, 4-fluoro-3-sulfino-
• CAS No: 190595-03-0
• MF: C₇H₅FO₄S
• MW: 204.175604581833
• CID: 1383963
• Update Time: 2024-08-16

Benzoic acid, 4-fluoro-3-sulfino- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-3-sulfino-

• Inchi： 1S/C7H5FO4S/c8-5-2-1-4(7(9)10)3-6(5)13(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key： VPBIIEIZVJIFIE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(S(O)=O)=C1

Computed Properties

• Exact Mass: 203.98925

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 510.3±60.0 °C(Predicted)
• PSA: 74.6
• pka: 0.97±0.10(Predicted)